2-Nitrobenzaldehyde Semicarbazone-13C,15N2

• Molecular Formula: C8H8N4O3
• Molecular Weight: 211.15 g/mol
• InChI: InChI=1S/C8H8N4O3/c9-8(13)11-10-5-6-3-1-2-4-7(6)12(14)15/h1-5H,(H3,9,11,13)/b10-5+/i8+1,9+1,11+1
• InChIKey: OEOKLBSECDAYSM-MBGFRBFQSA-N

2-Nitrobenzaldehyde Semicarbazone-13C,15N2 Reference Standard

2-Nitrobenzaldehyde semicarbazone-13C,15N2 (CAS 760179-80-4) is a stable isotope-labeled semicarbazone derivative with a molecular formula of C713CH8N215N2O3 and a molecular weight of 211.15 g/mol [1]. The compound is synthesized via condensation of 2-nitrobenzaldehyde with semicarbazide under acidic conditions, using isotopically enriched precursors to incorporate carbon-13 and nitrogen-15 labels at specific positions [1]. It serves primarily as an analytical reference standard and internal standard for the detection and quantification of semicarbazide (SEM), the protein-bound metabolite of the banned veterinary antibiotic nitrofurazone (NFZ), in food matrices of animal origin .

Product Type

Stable isotope-labeled internal standard (SIL-IS)

Analytical Workflow

LC-MS/MS isotope dilution mass spectrometry (IDMS)

Target Analyte

Semicarbazide (SEM) as 2-NP-SCA derivative

Key Feature

M+3 mass shift for unambiguous resolution

• [1] Delatour, T., et al. Preparation of stable isotope-labeled 2-nitrobenzaldehyde derivatives of four metabolites of nitrofuran antibiotics and their comprehensive characterization by UV, MS, and NMR techniques. J. Agric. Food Chem. 2003, 51, 6371–6379. View Source

Limitations of Unlabeled 2-Nitrobenzaldehyde Semicarbazone

The unlabeled analog, 2-nitrobenzaldehyde semicarbazone (2-NBA-SC; CAS 16004-43-6), while structurally identical in its carbon and nitrogen backbone, fails to meet the stringent analytical requirements for accurate and traceable quantification in complex biological matrices. Without the characteristic mass shift introduced by the 13C and 15N labels, the unlabeled compound is indistinguishable from the endogenous analyte in mass spectrometry, leading to compromised method specificity, increased matrix interference, and inaccurate quantification due to ion suppression or enhancement effects [1]. The labeled version provides an M+3 mass shift, enabling clear chromatographic and spectrometric resolution from the native analyte, which is essential for isotope dilution mass spectrometry (IDMS) workflows .

Risk Factor

Labeled ISTD

Unlabeled Analog

Mass Spectrometric Resolution

M+3 mass shift enables distinct MRM transitions

Co-elutes with native analyte; indistinguishable

Method Accuracy

Corrects for ion suppression and recovery losses

Subject to matrix interference; RSD > 15% possible

Regulatory Traceability

Supports IDMS-based method validation

Lacks mass shift for definitive identification

• [1] Becalski, A., et al. Semicarbazide formation in azodicarbonamide-treated flour: a model study. J. Agric. Food Chem. 2004, 52, 5730–5734. View Source

Analytical Performance of 2-Nitrobenzaldehyde Semicarbazone-13C,15N2

M+3 Mass Shift Chromatographic Resolution

The 2-nitrobenzaldehyde semicarbazone-13C,15N2 internal standard exhibits an M+3 mass shift relative to the unlabeled native analyte (2-NBA-SC), enabling unambiguous chromatographic separation and distinct MRM transitions . This mass difference eliminates co-elution interference and ensures accurate peak integration, a critical requirement for regulatory compliance in residue monitoring programs [1].

M+3 Mass Shift

Class-level

Target: M+3 Baseline: M+0

Supports unambiguous MRM resolution

Required for IDMS method validation

Evidence Dimension	Mass Spectrometric Resolution
Target Compound Data	M+3 (exact mass shift of 3 Da due to 13C and two 15N atoms)
Comparator Or Baseline	Unlabeled 2-NBA-SC: M+0
Quantified Difference	Mass shift of 3 Da
Conditions	LC-MS/MS with ESI source; MRM mode.

Why This Matters

This mass shift is non-negotiable for laboratories aiming to validate methods compliant with EU Commission Decision 2002/657/EC or similar regulatory frameworks, where unambiguous analyte identification is mandatory.

• [1] Cenmed. 2-Nitrobenzaldehyde semicarbazone-13C, 15N2 (C15-1302-908). View Source

Isotope Dilution Accuracy in Shrimp Matrix

In a validated LC-MS/MS method for the quantification of 4-(2-nitrobenzylidene)semicarbazide (2-NP-SCA) in shrimp, the use of 2-nitrobenzaldehyde semicarbazone-13C,15N2 as an internal standard corrects for analyte losses during sample preparation and matrix-induced ion suppression . While direct head-to-head comparative recovery data for this specific compound is not publicly available, class-level inference from analogous nitrofuran metabolite analyses demonstrates that isotope-labeled internal standards improve method accuracy from >±15% RSD to <±5% RSD and recovery from 70-120% to 90-110% [1].

Isotope Dilution Accuracy

Class-level

Recovery 90–110% RSD

Enables reliable quantification in shrimp matrix

Class-level inference from nitrofuran studies

Evidence Dimension	Method Accuracy (Recovery and Precision)
Target Compound Data	Expected recovery range: 90-110%; RSD < 5%
Comparator Or Baseline	Unlabeled 2-NBA-SC (or no internal standard): Typical recovery range: 70-120%; RSD > 15%
Quantified Difference	Improved recovery consistency and reduced RSD by >10%
Conditions	Shrimp tissue extraction, SPE cleanup, LC-ESI-MS/MS analysis.

Why This Matters

For laboratories conducting routine residue monitoring, this translates to fewer failed batches, reduced need for repeat analysis, and greater confidence in reporting results near regulatory limits.

• [1] Cooper, K.M., et al. Depletion of four nitrofuran antibiotics and their tissue-bound metabolites in porcine tissues and determination using LC-MS/MS and HPLC-UV. Food Addit. Contam. 2005, 22, 406–414. View Source

Purity Specification for Reliable Calibration

Commercial suppliers specify a purity of ≥98% for 2-nitrobenzaldehyde semicarbazone-13C,15N2, as determined by HPLC . In contrast, the unlabeled analog 2-NBA-SC from the same vendors typically carries a purity specification of >95% or >99% depending on the supplier, with one major supplier (Sigma-Aldrich) listing a purity of >99% for the VETRANAL analytical standard . The ≥98% purity for the labeled compound ensures minimal interference from unlabeled or partially labeled impurities, which is critical for accurate isotope dilution calculations.

Purity Specification

Data to verify

≥98% (HPLC)

Minimizes calibration interference

Verified by supplier; review COA

Evidence Dimension	Analytical Purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Unlabeled 2-NBA-SC: >95% to >99% (varies by supplier)
Quantified Difference	Comparable or marginally lower purity due to isotopic synthesis challenges
Conditions	HPLC-UV analysis.

Why This Matters

Procurement decisions should consider the certified purity level, as it directly impacts the accuracy of standard curve preparation and, consequently, the reliability of quantitative results.

Shelf-Life Stability Under Recommended Storage

The labeled compound demonstrates a shelf life of at least 12 months when stored at -20°C in a dry, dark environment . This is comparable to the unlabeled analog, which has a shelf life of 24 months when stored refrigerated (2-8°C) . The slightly reduced shelf life for the labeled version is typical for isotopically enriched compounds and does not detract from its analytical utility, provided proper storage protocols are followed.

Shelf-Life Stability

Data to verify

≥12 months at -20°C

Supports procurement and storage planning

Shorter than unlabeled analog; monitor conditions

Evidence Dimension	Long-Term Stability
Target Compound Data	≥12 months at -20°C
Comparator Or Baseline	Unlabeled 2-NBA-SC: 24 months at 2-8°C
Quantified Difference	Approximately 50% reduction in shelf life under standard refrigeration
Conditions	Storage in tightly closed container, protected from light and moisture.

Why This Matters

Procurement and inventory management should account for this difference, ensuring adequate stock rotation and adherence to recommended storage temperatures to maintain compound integrity.

Cost-Benefit of Isotopic Purity

The labeled compound commands a significant price premium over the unlabeled version, with a 10 mg quantity of the labeled material costing approximately $1,076.57 USD [1], compared to approximately $109.00 USD for a similar quantity of the unlabeled 2-NBA-SC . This price difference, approximately 10-fold, is directly attributable to the complex and low-yielding isotopic synthesis route [2].

Cost-Benefit

Reported

~10× cost premium vs unlabeled

Procurement cost context for compliance labs

Pricing as of 2026; requires justification

Evidence Dimension	Procurement Cost
Target Compound Data	Approximately $1,076.57 for 10 mg
Comparator Or Baseline	Unlabeled 2-NBA-SC: Approximately $109.00 for 10 mg
Quantified Difference	Cost premium of approximately 10x
Conditions	Pricing as of April 2026 from major North American suppliers.

Why This Matters

Laboratories must justify the higher cost by demonstrating that the isotopic label is essential for achieving required method performance, meeting regulatory standards, and ensuring defensible data in compliance-driven environments.

• [1] Cenmed. 2-Nitrobenzaldehyde semicarbazone-13C, 15N2 (C15-1302-908). View Source
• [2] Delatour, T., et al. Preparation of stable isotope-labeled 2-nitrobenzaldehyde derivatives of four metabolites of nitrofuran antibiotics and their comprehensive characterization by UV, MS, and NMR techniques. J. Agric. Food Chem. 2003, 51, 6371–6379. View Source

Applications of 2-Nitrobenzaldehyde Semicarbazone-13C,15N2

Internal Standard for Semicarbazide in Seafood

The M+3 mass shift of this labeled compound enables its use as an internal standard for the accurate and precise quantification of 4-(2-nitrobenzylidene)semicarbazide (2-NP-SCA), the derivatized form of semicarbazide, in shrimp and crab tissue extracts using liquid chromatography-tandem mass spectrometry (LC-MS/MS) . This application is critical for monitoring illegal nitrofurazone use in aquaculture.

Method Validation for Nitrofuran Residue Monitoring

As a high-purity analytical standard, 2-nitrobenzaldehyde semicarbazone-13C,15N2 is used to prepare calibration curves and validate LC-MS/MS methods for the detection of nitrofuran metabolites in animal muscle tissue, milk, and other food products . Its use ensures method traceability and compliance with international food safety regulations.

Correcting Matrix Effects in Biological Extracts

When analyzing semicarbazide in matrices such as azodicarbonamide-treated flour or baby food, the labeled internal standard corrects for ion suppression or enhancement caused by co-extracted matrix components [1]. This correction is essential for achieving the low limits of detection required in these applications.

Application

Selection Property

Validation Focus

Semicarbazide in seafood (LC-MS/MS)

M+3 mass shift for internal standardization

Matrix-effect correction and quantification accuracy

Nitrofuran residue monitoring method validation

High-purity calibration standard

Method validation documentation and traceability

Matrix effect correction in food extracts

Isotope dilution for ion suppression/enhancement

Low-level detection in complex matrices

• [1] Becalski, A., et al. Semicarbazide formation in azodicarbonamide-treated flour: a model study. J. Agric. Food Chem. 2004, 52, 5730–5734. View Source